N-(3-bromophenyl)-1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(3-bromophenyl)-1-(3-chloro-4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H20BrClN2O4S/c1-27-18-6-5-16(12-17(18)21)28(25,26)23-9-7-13(8-10-23)19(24)22-15-4-2-3-14(20)11-15/h2-6,11-13H,7-10H2,1H3,(H,22,24)
• InChI Key: GEABFCPJYQGRPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC(=CC=C3)Br)Cl
• Molecular Formula: C19H20BrClN2O4S
• Molecular Weight: 487.8 g/mol

Description

N-(3-bromophenyl)-1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C19H20BrClN2O4S and its molecular weight is 487.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 486.00157 g/mol and the complexity rating of the compound is 636. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Properties

Sulfonamides, including compounds structurally related to "N-(3-bromophenyl)-1-[(3-chloro-4-methoxyphenyl)sulfonyl]-4-piperidinecarboxamide," have a long history of use as antibacterial and antifungal agents. Their mechanism involves the inhibition of dihydropteroate synthase, a key enzyme in folate synthesis in microorganisms, which is essential for DNA, RNA, and protein synthesis. This action highlights the compound's potential in the development of new antimicrobial agents to address antibiotic resistance issues (Azevedo-Barbosa et al., 2020).

Antitumor Activity

The sulfonamide moiety is present in many clinically used drugs with diverse therapeutic applications, including antitumor activity. Sulfonamides and their derivatives have been investigated for their potential to inhibit carbonic anhydrase IX and XII isoforms, which are expressed in several types of cancer cells and contribute to tumor acidification and growth. This suggests that "this compound" could have applications in cancer research and therapy by targeting these enzymes (Carta et al., 2012).

Environmental and Food Analysis

Sulfonamides, due to their stability and specific interactions with biological molecules, have been used in environmental and food analysis, particularly in the development of immunosensors and ELISA techniques. These applications are crucial for monitoring pollutants and ensuring food safety, indicating that derivatives of "this compound" could be valuable in developing new analytical methods (Fránek & Hruška, 2018).

Nanofiltration and Water Treatment

The compound's structural components suggest potential applications in the development of nanofiltration membranes, aiming to improve water treatment technologies. Research in this area focuses on enhancing membrane performance for water purification, indicating a possible direction for employing sulfonamide derivatives in environmental engineering (Shao et al., 2022).